2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H18N2O4/c1-3-23-17-9-13(11-19)7-8-16(17)24-12-18(21)20-14-5-4-6-15(10-14)22-2/h4-10H,3,12H2,1-2H3,(H,20,21)
• InChI Key: AAPVOODPJFENKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C#N)OCC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide, also known as GW501516, is a synthetic drug that has been extensively researched for its potential applications in various fields. It was initially developed as a treatment for metabolic and cardiovascular diseases, but its ability to enhance physical performance has also been studied. In

Mechanism of Action

2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide works by activating PPARδ, which is a nuclear receptor that regulates gene expression. PPARδ plays a crucial role in the regulation of lipid metabolism, glucose homeostasis, inflammation, and oxidative stress. By activating PPARδ, 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide increases the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This leads to an increase in energy production and a decrease in lipid accumulation and inflammation.
Biochemical and Physiological Effects
2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, leading to an increase in energy production. It also decreases the expression of genes involved in lipid accumulation and inflammation, leading to a decrease in oxidative stress and inflammation. In addition, 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide has been shown to improve insulin sensitivity, reduce plasma triglycerides and cholesterol, and increase HDL cholesterol levels.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide in lab experiments is its high selectivity for PPARδ. This allows researchers to study the specific effects of PPARδ activation without interfering with other pathways. Another advantage is its stability and solubility, which make it easy to handle and administer. However, one limitation of using 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide is its potential toxicity and side effects. It has been shown to cause liver damage and cancer in animal studies, and its long-term safety in humans is still unknown.

Future Directions

There are several future directions for the research and development of 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide. One direction is to further investigate its potential use in the treatment of metabolic and cardiovascular diseases. Another direction is to study its effects on muscle growth and recovery, as well as its potential use in the treatment of muscle wasting and degeneration. Additionally, more research is needed to determine its long-term safety and potential side effects in humans. Finally, the development of more selective and safer PPARδ agonists may lead to the discovery of new therapeutic targets and applications.

Scientific Research Applications

2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide has been extensively researched for its potential applications in various fields. It has been studied for its ability to improve metabolic disorders such as obesity, diabetes, and dyslipidemia. It has also been investigated for its potential use in the treatment of cardiovascular diseases such as atherosclerosis, hypertension, and heart failure. In addition, 2-(4-cyano-2-ethoxyphenoxy)-N-(3-methoxyphenyl)acetamide has been studied for its ability to enhance physical performance and endurance.